2-[(9,10-Methanoanthracen-9(10H)-yl)methyl]-4-methylmorpholine

• CAS No.: 62686-21-9
• Molecular Formula: C21H23NO
• Molecular Weight: 305.4 g/mol
• IUPAC Name: 4-methyl-2-(1-tetracyclo[6.6.1.02,7.09,14]pentadeca-2,4,6,9,11,13-hexaenylmethyl)morpholine
• InChI: InChI=1S/C21H23NO/c1-22-10-11-23-15(14-22)12-21-13-18(16-6-2-4-8-19(16)21)17-7-3-5-9-20(17)21/h2-9,15,18H,10-14H2,1H3
• InChI Key: VFFXSIUGTXVZEF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCOC(C1)CC23CC(C4=CC=CC=C42)C5=CC=CC=C35

Description

2-[(9,10-Methanoanthracen-9(10H)-yl)methyl]-4-methylmorpholine is a useful research compound. Its molecular formula is C21H23NO and its molecular weight is 305.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

A mixture of 9-(4-methyl-3-oxo-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene (170 ml) and lithium aluminum hydride (100 mg) in dioxane was stirred at 60° - 70° C. for 6 hours. Excess lithium aluminum hydride was decomposed by addition of water. The reaction mixture was diluted with ethyl acetate, dried over anhydrous sodium sulfate and evaporated to dryness to give 9-(4-methyl-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene, M.P. 136° - 137° C.

Synthesis routes and methods II

Procedure details

A mixture of 9-(2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene (200 mg), formic acid (600 mg) and 37% formalin (0.25 ml) was stirred at 80° C for 2 hours. 4N Hydrochloric acid was added to the cooled reaction mixture, and the reaction mixture was evaporated to dryness. The residue was diluted with water, basified with aqueous ammonia and extracted with ethyl acetate. The ethyl acetate layer was washed with water, dried over anhydrous sodium sulfate and evaporated to dryness to give 9-(4-methyl-2-morpholinylmethyl)-9,10-dihydro-9,10-methanoanthracene, M.P. 136° - 137° C.